1-chloro-6-methoxy-N,N-dimethylisoquinolin-3-amine
Cat. No. B8707374
M. Wt: 236.70 g/mol
InChI Key: PILFISQSRPWFSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957203B2
Procedure details
A solution of 3-(dimethylamino)-6-methoxyisoquinolin-1-ol (700 mg, 3.21 mmol) in POCl3 (2 ml, 21.46 mmol) was refluxed for 4 h. The reaction mixture was concentrated. The residue was dissolved in DCM and the pH was adjusted to 7 with 4N NaOH. The organic phase was collected and dried over sodium sulfate, filtered, then concentrated under vacuum. The crude material was purified by silica gel chromatography using 50% DCM in hexanes as eluent. The product fractions were collected and the solvent was removed under vacuum to give 1-chloro-6-methoxy-N,N-dimethylisoquinolin-3-amine (400 mg, 53% yield). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 7.96 (d, J=9.3 Hz, 1H), 6.87 (dd, J=9.2, 2.4 Hz, 1H), 6.80 (d, J=2.3 Hz, 1H), 6.43 (s, 1H), 3.91 (s, 3H), 3.14 (s, 6H); MS m/z 237.0 (M++1).
Yield
53%
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH3:16])[C:3]1[N:4]=[C:5](O)[C:6]2[C:11]([CH:12]=1)=[CH:10][C:9]([O:13][CH3:14])=[CH:8][CH:7]=2.O=P(Cl)(Cl)[Cl:19]>>[Cl:19][C:5]1[C:6]2[C:11](=[CH:10][C:9]([O:13][CH3:14])=[CH:8][CH:7]=2)[CH:12]=[C:3]([N:2]([CH3:16])[CH3:1])[N:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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700 mg
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Type
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reactant
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Smiles
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CN(C=1N=C(C2=CC=C(C=C2C1)OC)O)C
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Name
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|
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Quantity
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2 mL
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in DCM
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic phase was collected
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude material was purified by silica gel chromatography
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The product fractions were collected
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
ClC1=NC(=CC2=CC(=CC=C12)OC)N(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 400 mg | |
| YIELD: PERCENTYIELD | 53% | |
| YIELD: CALCULATEDPERCENTYIELD | 52.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
